Cas no 5651-47-8 (3-Isopropylbenzoic acid)

• Product Name: 3-Isopropylbenzoic acid
• CAS No: 5651-47-8
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• MDL: MFCD09038906
• CID: 822006
• PubChem ID: 138552
• Update Time: 2025-10-29

3-Isopropylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Isopropylbenzoic acid
• 3-propan-2-ylbenzoic acid
• NSC 59899
• m-Cumic acid
• m-Isopropylbenzoic acid
• Benzoic acid, 3-(1-methylethyl)-
• Z1171158000
• SY139415
• NSC59899
• 5651-47-8
• AKOS013153976
• 3-propane-2-ylbenzoic acid
• PS-3682
• DTXSID60205054
• MFCD09038906
• 3-isopropyl-benzoic acid
• 3-Isopropylbenzoic acid #
• SCHEMBL105264
• CS-0197290
• NSC-59899
• 3-isopropylbenzoic acid, AldrichCPR
• NISTC5651478
• EN300-109202
• 3-(Prop-2-yl)benzoic acid, 3-Carboxycumene
• DTXCID60127545
• 3-(propan-2-yl)benzoic acid

• MDL： MFCD09038906
• Inchi： 1S/C10H12O2/c1-7(2)8-4-3-5-9(6-8)10(11)12/h3-7H,1-2H3,(H,11,12)
• InChI Key： DLYVSJDCQZVKMD-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)C(C)C)=O

Computed Properties

• Exact Mass: 164.08400
• Monoisotopic Mass: 164.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Density: 1.080±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 51-52 ºC (ligroine )
• Boiling Point: 274.8±19.0 ºC (760 Torr),
• Flash Point: 129.3±16.2 ºC,
• Refractive Index: 1.5198 (estimate)
• Solubility: Very slightly soluble (0.61 g/l) (25 º C),
• PSA: 37.30000
• LogP: 2.50820

Additional information on 3-Isopropylbenzoic acid

Introduction to 3-Isopropylbenzoic Acid (CAS No. 5651-47-8)

3-Isopropylbenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 5651-47-8, is a significant compound in the field of organic chemistry and pharmaceutical research. This aromatic carboxylic acid derivative has garnered attention due to its unique structural properties and potential applications in various scientific domains. The presence of an isopropyl substituent on the benzene ring imparts distinct chemical reactivity, making it a valuable intermediate in synthetic chemistry and a candidate for further exploration in medicinal chemistry.

The molecular structure of 3-Isopropylbenzoic acid consists of a benzene ring substituted with a carboxylic acid group at the third position and an isopropyl group at the second position. This configuration contributes to its versatility, enabling participation in diverse chemical reactions such as esterification, reduction, and condensation reactions. The compound’s solubility characteristics and stability under various conditions further enhance its utility in laboratory settings and industrial processes.

In recent years, 3-Isopropylbenzoic acid has been the subject of several studies aimed at uncovering its pharmacological properties. Research indicates that this compound may exhibit anti-inflammatory effects, which are attributed to its ability to modulate certain enzymatic pathways involved in inflammation. Preliminary in vitro studies have suggested that 3-Isopropylbenzoic acid can inhibit the activity of lipoxygenase enzymes, which are key players in the production of pro-inflammatory mediators.

Moreover, the compound’s potential role in drug development has not gone unnoticed. Its structural motif is reminiscent of several known pharmaceuticals, suggesting that it could serve as a scaffold for designing novel therapeutic agents. The isopropyl group, in particular, may enhance bioavailability and metabolic stability, making it an attractive feature for medicinal chemists seeking to optimize drug-like properties.

The synthesis of 3-Isopropylbenzoic acid can be achieved through multiple routes, each offering distinct advantages depending on the desired scale and purity requirements. One common method involves the Friedel-Crafts alkylation of propylbenzene followed by oxidation of the resulting isopropylnaphthalene derivative. Alternatively, direct carboxylation of 3-isopropylnitrobenzene using strong oxidizing agents provides a more straightforward approach. These synthetic pathways highlight the compound’s accessibility and readiness for further functionalization.

Recent advancements in computational chemistry have also facilitated a deeper understanding of 3-Isopropylbenzoic acid’s interactions with biological targets. Molecular docking studies have identified potential binding sites on proteins associated with metabolic disorders and neurodegenerative diseases. These findings open up new avenues for exploring 3-Isopropylbenzoic acid as a lead compound or as a component in combination therapies.

The industrial relevance of 3-Isopropylbenzoic acid extends beyond pharmaceutical applications. Its derivatives are utilized in the formulation of specialty chemicals, including fragrances and UV stabilizers. The compound’s ability to undergo selective modifications allows chemists to tailor its properties for specific industrial uses, underscoring its versatility.

In conclusion, 3-Isopropylbenzoic acid (CAS No. 5651-47-8) represents a promising candidate for further research and development in both academic and industrial settings. Its unique structural features, coupled with emerging evidence of its pharmacological potential, position it as a compound of significant interest. As scientific methodologies continue to evolve, the exploration of 3-Isopropylbenzoic acid and its derivatives is expected to yield valuable insights into new therapeutic strategies and material innovations.